Cas no 845986-69-8 (8-{benzyl(methyl)aminomethyl}-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one)

• Product Name: 8-{benzyl(methyl)aminomethyl}-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one
• CAS No: 845986-69-8
• MF: C₂₆H₂₅NO₅
• MW: 431.480407476425
• CID: 5419882
• Update Time: 2025-10-22

8-{benzyl(methyl)aminomethyl}-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 8-{[benzyl(methyl)amino]methyl}-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-[[methyl(phenylmethyl)amino]methyl]-
• 8-{benzyl(methyl)aminomethyl}-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one

• Inchi： 1S/C26H25NO5/c1-17-25(32-23-12-8-7-11-22(23)30-3)24(29)19-13-14-21(28)20(26(19)31-17)16-27(2)15-18-9-5-4-6-10-18/h4-14,28H,15-16H2,1-3H3
• InChI Key： HOZBPQCXNCLROF-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN(C)CC3=CC=CC=C3)C(O)=CC=C2C(=O)C=1OC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 8-{benzyl(methyl)aminomethyl}-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one

Comprehensive Overview of 8-{benzyl(methyl)aminomethyl}-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one (CAS No. 845986-69-8)

The compound 8-{benzyl(methyl)aminomethyl}-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one, with CAS No. 845986-69-8, is a structurally complex molecule that has garnered attention in pharmaceutical and biochemical research due to its unique chromen-4-one backbone and multifunctional substituents. This article delves into its chemical properties, potential applications, and relevance to current scientific trends, including drug discovery and enzyme modulation.

Chemically, this compound belongs to the 4H-chromen-4-one family, a class known for its diverse biological activities. The presence of a benzyl(methyl)aminomethyl group at the 8-position and a 2-methoxyphenoxy moiety at the 3-position enhances its potential as a bioactive scaffold. Researchers are particularly interested in its 7-hydroxy group, which may contribute to antioxidant or metal-chelating properties, aligning with the growing focus on neuroprotective agents and anti-inflammatory compounds.

In the context of drug development, CAS No. 845986-69-8 is often explored for its structure-activity relationship (SAR). Its chromenone core is analogous to flavonoids, which are widely studied for their therapeutic potential in diseases like cancer and diabetes. Recent publications highlight its relevance to kinase inhibition, a hot topic in targeted cancer therapies. This aligns with user searches for "kinase inhibitors 2024" or "flavonoid-based drugs", making the compound a subject of interdisciplinary interest.

From a synthetic perspective, the compound's methoxy and hydroxy groups offer sites for further derivatization, a key strategy in medicinal chemistry optimization. Its lipophilicity and hydrogen-bonding capacity are critical for blood-brain barrier permeability, a frequent search term among neuroscientists. These features position it as a candidate for CNS drug design, addressing trending queries like "BBB-penetrating molecules".

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies of 8-{benzyl(methyl)aminomethyl}-7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-4H-chromen-4-one remain limited, but its structural motifs suggest moderate metabolic stability. This gap presents opportunities for researchers investigating prodrug strategies or biodegradability, topics increasingly searched in green chemistry forums.

In summary, CAS No. 845986-69-8 represents a promising pharmacophore with untapped potential. Its intersection with trending themes—personalized medicine, computational drug design, and natural product analogs—ensures its continued relevance. Future studies may explore its synergistic effects with existing therapeutics or its role in epigenetic modulation, answering user queries about "next-gen small molecules".